N,N-dimethylmethanediamine
Overview
Description
N,N-dimethylmethanediamine, also known as N,N-dimethyl-1,2-ethanediamine , is a chemical compound with the molecular formula C₃H₁₀N₂ . It is a colorless, hygroscopic liquid with a fishy odor. The compound is commonly used in organic synthesis, particularly in the preparation of polymers, pharmaceuticals, and agrochemicals .
Scientific Research Applications
1. Chemical Synthesis and Structure Analysis
N,N-dimethylmethanediamine and its derivatives are essential in various chemical synthesis processes. A study by Kliegel, Rettig, and Trotter (1989) explored the reaction of N,N′-dihydroxy-N,N′-dimethylmethanediamine with phenylboronic acid, leading to unexpected product formation. The study provides insights into the molecular structure and reaction dynamics of these compounds (Kliegel, Rettig, & Trotter, 1989).
2. Industrial Applications
N,N-dimethyl-1,3-propanediamine (DMAPA), a closely related compound, is vital in manufacturing surfactants, cosmetics, detergents, textiles, and lubricating oil additives. Meng, Deng, Li, and Du (2013) emphasized the importance of DMAPA in the industry and explored the continuous synthesis process, highlighting the efficiency and effectiveness of the method (Meng, Deng, Li, & Du, 2013).
3. Environmental Chemistry and Water Treatment
In environmental chemistry, the study of N-nitrosodimethylamine (NDMA) precursors, such as dimethylamine derivatives, is crucial. Mitch, Gerecke, and Sedlak (2003) developed a method to quantify the concentration of NDMA precursors in water and wastewater, contributing significantly to understanding the environmental impact of these compounds (Mitch, Gerecke, & Sedlak, 2003).
4. Medical Imaging and Radiochemistry
N,N-dimethyl-N'-(iododimethoxyphenyl)-1,3-propanediamine and similar compounds show potential in medical imaging. Ghaffari, Ali, Rousseau, and van Lier (1997) discussed the synthesis and brain uptake of these radioiodinated derivatives in mice, indicating their potential use in brain imaging agents (Ghaffari, Ali, Rousseau, & van Lier, 1997).
5. Organic Chemistry and Catalysis
N,N-dimethylmethanediamine derivatives are significant in catalysis and organic chemistry reactions. For instance, Saito and Fu (2007) used a 1,2-diamine as a ligand for nickel-catalyzed cross-couplings of unactivated alkyl electrophiles, demonstrating the applicability of these compounds in complex organic synthesis (Saito & Fu, 2007)
properties
IUPAC Name |
N',N'-dimethylmethanediamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H10N2/c1-5(2)3-4/h3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSEKEMQDOIJVFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H10N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30413265 |
Source
|
| Record name | N,N-dimethylmethanediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30413265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
74.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethylmethanediamine | |
CAS RN |
43192-52-5 |
Source
|
| Record name | Methanediamine, N,N-dimethyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=43192-52-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N-dimethylmethanediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30413265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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